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Compound of Interest

Compound Name: Pyrazosulfuron-ethyl

Cat. No.: B166691 Get Quote

An In-depth Technical Guide to Pyrazosulfuron-
ethyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, mechanism of action, and experimental protocols related to the

sulfonylurea herbicide, Pyrazosulfuron-ethyl.

Molecular Structure and Chemical Formula
Pyrazosulfuron-ethyl is a selective, systemic herbicide used for the control of annual and

perennial broad-leaved weeds and sedges in rice crops.[1] Its chemical identity is well-

established, providing a foundation for its synthesis and study.
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Image Source: PubChem CID 91750

Molecular Formula: C₁₄H₁₈N₆O₇S[2][3][4][5]

IUPAC Name: ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-

carboxylate

CAS Registry Number: 93697-74-6

Physicochemical and Toxicological Properties
The following tables summarize the key physicochemical and toxicological data for

Pyrazosulfuron-ethyl, crucial for its handling, formulation, and safety assessment.

Table 1: Physicochemical Properties of Pyrazosulfuron-ethyl
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Property Value Reference

Molecular Weight 414.39 g/mol

Appearance Colourless crystalline solid

Melting Point 177.8–179.5 °C

Density 1.46 g/cm³ (at 20 °C)

Vapor Pressure 4.2 × 10⁻⁵ mPa (at 25 °C)

Partition Coefficient (logP) 3.16

Water Solubility 9.76 mg/L (at 20 °C)

Solubility in Organic Solvents

(g/L at 20°C)

Methanol: 4.32, Hexane:

0.0185, Benzene: 15.6,

Chloroform: 200, Acetone:

33.7

Stability

Stable at 50 °C for 6 months.

Relatively stable at pH 7.

Unstable in acidic or alkaline

media.

Table 2: Toxicological Data for Pyrazosulfuron-ethyl
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Parameter Value Species Reference

Acute Oral LD₅₀ >5000 mg/kg Rat and Mouse

Acute Percutaneous

LD₅₀
>2000 mg/kg Rat

Inhalation LC₅₀ >3.9 mg/L air Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Non-irritating Rabbit

Skin Sensitization Non-sensitizing Guinea Pig

Mutagenicity (Ames

test)
Non-mutagenic

Teratogenicity Non-teratogenic Rat and Rabbit

Acute Oral LD₅₀

(Birds)
>2250 mg/kg Bobwhite Quail

LC₅₀ (96 h, Fish) >180 mg/L
Rainbow Trout and

Bluegill Sunfish

LC₅₀ (48 h, Fish) >30 mg/L Carp

TLm (3 h, Daphnia) >40 ppm Daphnia

I₅₀ (Algae) 1 ppm

Green Algae

(Scenedesmus

acutus)

LD₅₀ (contact, Bees) >100 µ g/bee Bee

Synthesis of Pyrazosulfuron-ethyl
The commercial synthesis of Pyrazosulfuron-ethyl is a multi-step process. A general workflow

for its production is outlined below.
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Caption: Commercial synthesis pathway of Pyrazosulfuron-ethyl.

Experimental Protocol: General Synthesis
While detailed industrial protocols are proprietary, a general laboratory-scale synthesis can be

described based on published information.
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Sulfonamide Formation: Ethyl 5-amino-1-methylpyrazole-4-carboxylate is reacted with 2-

(chlorosulfonyl)benzoic acid ethyl ester under basic conditions to form the corresponding

sulfonamide.

Sulfonyl Isocyanate Generation: The sulfonamide intermediate is then activated using

phosgene or triphosgene in an inert solvent to generate the sulfonyl isocyanate.

Condensation: The crude sulfonyl isocyanate is reacted with 2-amino-4,6-

dimethoxypyrimidine in a suitable solvent, such as dry acetonitrile.

Purification: The resulting product, Pyrazosulfuron-ethyl, is then purified through

cyclization, hydrolysis, and recrystallization to yield the final product.

Mechanism of Action
Pyrazosulfuron-ethyl belongs to the sulfonylurea class of herbicides, which act by inhibiting

the enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).

This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine,

and isoleucine in plants. The inhibition of ALS leads to a cessation of cell division and plant

growth, ultimately causing the death of susceptible weeds. The herbicide is absorbed by the

roots and/or leaves and translocated to the meristematic tissues where it exerts its effect.
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Caption: Mechanism of action of Pyrazosulfuron-ethyl.
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Experimental Protocol: In-vitro Acetolactate Synthase
(ALS) Inhibition Assay
This protocol provides a general method for determining the inhibitory effect of

Pyrazosulfuron-ethyl on ALS activity.

Enzyme Extraction: Extract ALS from the shoots of young, susceptible plants by

homogenizing the tissue in a suitable buffer.

Herbicide Solutions: Prepare a series of dilutions of Pyrazosulfuron-ethyl in an appropriate

solvent.

Inhibition Assay:

In a reaction tube, combine the enzyme extract with a reaction buffer containing the

necessary cofactors.

Add the different concentrations of the Pyrazosulfuron-ethyl solutions to the tubes.

Include a control with no herbicide.

Initiate the enzymatic reaction by adding the substrate (e.g., pyruvate).

Incubate the reaction mixture at a specific temperature for a set period.

Stop the reaction (e.g., by adding acid).

Quantification: The product of the enzymatic reaction (acetolactate) can be quantified

colorimetrically after conversion to acetoin.

Data Analysis: Determine the concentration of Pyrazosulfuron-ethyl that causes 50%

inhibition of ALS activity (IC₅₀).

Bio-efficacy Evaluation
The efficacy of Pyrazosulfuron-ethyl as a herbicide is typically evaluated through field trials.

Experimental Protocol: Field Bio-efficacy Trial
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Experimental Design: The experiment is typically laid out in a randomized block design with

multiple replications.

Treatments:

Different application rates of Pyrazosulfuron-ethyl (e.g., 15, 20, 25, 30 g a.i./ha).

A standard herbicide for comparison.

A weed-free control (manual weeding).

A weedy (untreated) control.

Application: The herbicide is applied at a specific time, typically pre- or early post-emergence

of the weeds in the crop.

Data Collection:

Weed Density: Count the number of individual weeds of different species per unit area

(e.g., in a quadrat) at various time points after application.

Weed Biomass: Collect the above-ground parts of the weeds from a defined area, dry

them in an oven until a constant weight is achieved, and record the dry weight.

Crop Phytotoxicity: Visually assess any signs of damage to the crop plants.

Crop Yield: Harvest the crop from each plot and measure the yield.

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to

determine the significance of the differences between treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b166691?utm_src=pdf-body
https://www.benchchem.com/product/b166691?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. botanyjournals.com [botanyjournals.com]

2. Synthesis method of pyrazosulfuron-ethyl intermediate 4-ethoxycarbonyl-5-sulfamine-1-
methylpyrazole - Eureka | Patsnap [eureka.patsnap.com]

3. Pyrazosulfuron-ethyl synthesis - chemicalbook [chemicalbook.com]

4. jcsp.org.pk [jcsp.org.pk]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Pyrazosulfuron-ethyl molecular structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166691#pyrazosulfuron-ethyl-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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